Cas no 863868-38-6 (Benzonitrile,4-bromo-2-fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: Benzonitrile,4-bromo-2-fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 863868-38-6
• MF: C₁₃H₁₄BBrFNO₂
• MW: 325.969166278839
• CID: 1849557
• PubChem ID: 53426639
• Update Time: 2025-04-21

Benzonitrile,4-bromo-2-fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-bromo-2-fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 4-bromo-2-fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• starbld0019154
• DTXSID80699299
• 863868-38-6

• Inchi： 1S/C13H14BBrFNO2/c1-12(2)13(3,4)19-14(18-12)10-5-8(15)6-11(16)9(10)7-17/h5-6H,1-4H3
• InChI Key： CVVZEHHIEWRAAA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C#N)=C(B2OC(C)(C)C(C)(C)O2)C=1)F

Computed Properties

• Exact Mass: 325.02850g/mol
• Monoisotopic Mass: 325.02850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2Ų